Cas no 655227-00-2 (Phenol, 4-methyl-2-[(trifluoromethyl)sulfinyl]-)

• Product Name: Phenol, 4-methyl-2-[(trifluoromethyl)sulfinyl]-
• CAS No: 655227-00-2
• MF: C₈H₇F₃O₂S
• MW: 224.200191736221
• CID: 1699224
• Update Time: 2024-09-03

Phenol, 4-methyl-2-[(trifluoromethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-methyl-2-[(trifluoromethyl)sulfinyl]-

• Inchi： 1S/C8H7F3O2S/c1-5-2-3-6(12)7(4-5)14(13)8(9,10)11/h2-4,12H,1H3
• InChI Key： QPTYUJFTXARSQV-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C)C=C1S(C(F)(F)F)=O

Computed Properties

• Exact Mass: 224.01191

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Melting Point: 134.4 °C
• Boiling Point: 288.1±40.0 °C(Predicted)
• PSA: 37.3
• pka: 6.91±0.43(Predicted)